3-({5-[(4-Fluorophenyl)carbamoyl]pyrimidin-2-yl}sulfanyl)benzoic acid

• CAS No.: 923291-83-2
• Molecular Formula: C18H12FN3O3S
• Molecular Weight: 369.4 g/mol
• IUPAC Name: 3-[5-[(4-fluorophenyl)carbamoyl]pyrimidin-2-yl]sulfanylbenzoic acid
• InChI: InChI=1S/C18H12FN3O3S/c19-13-4-6-14(7-5-13)22-16(23)12-9-20-18(21-10-12)26-15-3-1-2-11(8-15)17(24)25/h1-10H,(H,22,23)(H,24,25)
• InChI Key: DGAIMDJWTDAHGU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)SC2=NC=C(C=N2)C(=O)NC3=CC=C(C=C3)F)C(=O)O

Description

3-({5-[(4-Fluorophenyl)carbamoyl]pyrimidin-2-yl}sulfanyl)benzoic acid is a useful research compound. Its molecular formula is C18H12FN3O3S and its molecular weight is 369.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 3-mercaptobenzoic acid (83 mg, 0.54 mmol) in THF (2.5 mL) was added potassium tert-butoxide (1 M in THF, 1.1 ML, 1.1 mmol). After 3 min, 2-methane-sulfinylpyrimidine-5-carboxylic acid (4-fluorophenyl)amide was added in one portion and the solution was stirred for 24 h. Water was added, and then the solution was poured into 3% HCl to precipitate the product. The solids were collected by filtration and washed with water. Flash chromatography on SiO2 using a gradient of 5% methanol/dichloromethane to 10% methanol/dichloromethane afforded 15.1 mg (23% yield) of the titled thioether as a white solid. API-MS m/z 370 (MH+), 368 (M−H)−.